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The following table summarizes key quantitative findings from recent pharmacological investigations.

Pharmacological
Activity

Experimental Model
Key Quantitative Results
(IC₅₀/Effective Dose)

Citations

Anti-inflammatory In vitro (NF-κB inhibition) IC₅₀ = 1.2 ± 0.8 µg/mL [1]

In vitro (Nitric Oxide

inhibition)

IC₅₀ = 4.51 ± 0.92 µg/mL [1]

Cytotoxicity In vitro (Huh7.5 liver

cancer cells)

IC₅₀ = 17.32 ± 1.43 µg/mL [1]

In vitro (Normal

lymphocytes)

IC₅₀ > 20 µg/mL (indicating

selectivity)

[1]

Antinociceptive (Pain
Relief)

In vivo (Paw edema model

in mice)

81.73 ± 3.16% inhibition [1]

In vivo (Thermal-induced

pain model)

89.47 ± 9.01% antinociception [1]

Antidepressant In vivo (Tail suspension

test in mice)

Immobility time reduced to 68 ±

9.22 seconds

[1]
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Core Experimental Protocols for Isolation and Profiling

For researchers seeking to replicate or adapt these methods, here are the detailed experimental workflows for

the isolation, quantification, and biological testing of daturaolone.

Plant Material Collection, Extraction, and Isolation

This protocol outlines the process from plant collection to the isolation of pure daturaolone.
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Start: Plant Material Collection

D. innoxia leaves collected
(Geographical location noted)

Material washed, shade-dried,
and mechanically powdered

Successive maceration extraction
with methanol (1:5 w/v, 48h)

Filtration and solvent evaporation
using rotary evaporator

Crude Methanolic Extract (CME)

Liquid-liquid partitioning of CME:
1. n-Hexane (non-polar)

2. Ethyl Acetate (moderately polar)
3. Water (polar)

Active Ethyl Acetate Fraction

Fractionation via Normal-Phase
Column Chromatography
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Further purification using
Preparative Thin Layer Chromatography (PTLC)

Output: Pure Daturaolone

Click to download full resolution via product page

This workflow, adapted from multiple studies [2] [3] [1], involves initial extraction with methanol, followed

by liquid-liquid partitioning to concentrate the target compounds. The active ethyl acetate fraction is then

subjected to chromatographic techniques to isolate pure daturaolone.

Quantification via High-Performance Liquid Chromatography
(HPLC)

A robust HPLC method is crucial for quantifying daturaolone content in different plant samples.

Sample Preparation: Plant parts (leaves, stems, fruits, roots, flowers) are collected from different
geographical regions across multiple months. Dried, powdered material is extracted with optimized

solvent systems like Ethyl Acetate:Ethanol (1:1) [3].
HPLC Analysis:

Column: Reverse-Phase (RP) C18 column.
Mobile Phase: Optimized gradient of water and acetonitrile, often with modifiers like 0.1%

formic acid.
Detection: Ultraviolet (UV) or Diode Array Detector (DAD).

Quantification: A calibration curve is established using a daturaolone standard for linearity (R²
> 0.9). The amount of daturaolone in samples is calculated based on the peak area and

expressed as µg per mg of dry plant powder [3].

In Vitro and In Vivo Pharmacological Assays

These standard assays are used to evaluate the biological activity of daturaolone.

Anti-inflammatory Assays:
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NF-κB Inhibition: Reporter cell lines are treated with daturaolone and stimulated with an

inflammatory agent (e.g., LPS). NF-κB activity is measured by luciferase reporter assay or
ELISA [1].

Nitric Oxide (NO) Inhibition: Macrophage cells (e.g., RAW 264.7) are stimulated with LPS in
the presence of daturaolone. NO production is quantified using the Griess reagent [1].

Cytotoxicity Assay (MTT):
Cancer cell lines (e.g., Huh7.5, HCT-116) and normal cells (e.g., lymphocytes) are treated with

daturaolone.
After incubation, MTT dye is added. Metabolically active cells convert MTT to purple formazan

crystals, which are dissolved, and the absorbance is measured. IC₅₀ values are calculated from
dose-response curves [1] [4].

In Vivo Models:
Anti-edema: Paw edema is induced in rodents (e.g., by carrageenan), and the test compound

is administered. Edema reduction is measured plethysmographically over time [1].
Antinociceptive: Thermal (hot plate) or chemical (acetic acid) pain models are used. The

latency to a pain response is recorded [1].
Antidepressant: The tail suspension test or forced swim test is used. The immobility time of

rodents, which is reduced by antidepressants, is measured [1].

Biosynthesis and Genetic Regulation in Datura

Daturaolone is a triterpenoid, but its biosynthesis in Datura occurs alongside the well-characterized tropane

alkaloid pathway. Understanding the genetic controls is key for biotechnological production.
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Simplified biosynthetic relationship in Datura innoxia. Daturaolone (a triterpenoid) and tropane alkaloids

like scopolamine are secondary metabolites whose biosynthesis is coregulated in the plant's roots [5] [6]

[7]. Key genes (PMT, TR-I, H6H) influence the accumulation of these bioactive compounds, which are then

transported to aerial parts like leaves and fruits [5] [6].

Key Considerations for Drug Development

Content Variability: The concentration of daturaolone in D. innoxia is highly variable. It is influenced

by the plant part (highest in fruits), geographical location, season of collection, and extraction
solvent [3]. A metabolomics-guided approach is recommended for biomass selection.

Drug-Likeliness: In silico predictions indicate that daturaolone complies with Lipinski's Rule of Five,
suggesting good oral bioavailability. ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity)

profiles show high plasma protein binding and no predicted blood-brain barrier penetration, which
could be advantageous for reducing CNS side effects [1].

Multi-Target Action: Molecular docking studies suggest daturaolone interacts with several
inflammatory targets, including NF-κB, COX-2, and 5-LOX, supporting its potential as a multi-target

therapeutic agent [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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daturaolone-datura-innoxia]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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